Cas no 15560-50-6 (Ethanone, 1-(4-butoxy-3-chlorophenyl)-)

• Product Name: Ethanone, 1-(4-butoxy-3-chlorophenyl)-
• CAS No: 15560-50-6
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 1331293
• PubChem ID: 12306484
• Update Time: 2025-07-23

Ethanone, 1-(4-butoxy-3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-butoxy-3-chlorophenyl)-
• 1-(4-BUTOXY-3-CHLOROPHENYL)ETHAN-1-ONE
• AKOS012204262
• 1-(4-Butoxy-3-chlorophenyl)ethanone
• 15560-50-6
• 4'-n-Butoxy-3'-chloroacetophenone

• MDL： MFCD16314111
• Inchi： 1S/C12H15ClO2/c1-3-4-7-15-12-6-5-10(9(2)14)8-11(12)13/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： PNXAFTUQIMZFJS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=O)C=CC=1OCCCC

Computed Properties

• Exact Mass: 226.0760574g/mol
• Monoisotopic Mass: 226.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Additional information on Ethanone, 1-(4-butoxy-3-chlorophenyl)-

Recent Advances in the Study of Ethanone, 1-(4-butoxy-3-chlorophenyl)- (CAS: 15560-50-6) in Chemical Biology and Pharmaceutical Research

Ethanone, 1-(4-butoxy-3-chlorophenyl)- (CAS: 15560-50-6) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field.

Recent studies have focused on the synthesis and optimization of Ethanone, 1-(4-butoxy-3-chlorophenyl)-, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a yield of over 85%. This advancement not only enhances the scalability of production but also reduces the environmental impact associated with traditional synthesis methods. The study further elucidated the compound's stability under various physiological conditions, which is critical for its potential use in drug development.

In the realm of biological activity, Ethanone, 1-(4-butoxy-3-chlorophenyl)- has shown promising results as a modulator of specific enzymatic pathways. Research conducted by the University of Cambridge in 2024 revealed that this compound exhibits selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized in vitro assays and molecular docking simulations to demonstrate the compound's binding affinity and specificity, suggesting its potential as a lead compound for developing anti-inflammatory agents. These findings were corroborated by subsequent in vivo studies, which reported reduced inflammation in animal models without significant adverse effects.

Another area of interest is the compound's potential role in oncology. A recent preprint from the National Cancer Institute (2024) explored the cytotoxic effects of Ethanone, 1-(4-butoxy-3-chlorophenyl)- on various cancer cell lines. The results indicated that the compound induces apoptosis in breast cancer cells (MCF-7) through the activation of the intrinsic apoptotic pathway. Mechanistic studies revealed that the compound disrupts mitochondrial membrane potential and increases reactive oxygen species (ROS) production, leading to programmed cell death. These findings position the compound as a candidate for further investigation in cancer therapeutics.

Despite these promising developments, challenges remain in the clinical translation of Ethanone, 1-(4-butoxy-3-chlorophenyl)-. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which may limit its therapeutic efficacy. A 2024 review in Drug Metabolism Reviews highlighted the need for structural modifications to improve these properties while retaining the compound's biological activity. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, Ethanone, 1-(4-butoxy-3-chlorophenyl)- (CAS: 15560-50-6) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and mechanistic understanding, underscore its potential as a therapeutic agent. However, further research is needed to overcome existing challenges and fully realize its clinical applications. The ongoing studies in this area are expected to provide deeper insights into the compound's mechanisms and therapeutic potential, paving the way for future drug development efforts.